Cas no 1242336-69-1 (6-Bromo-5-fluoro-1H-benzod1,2,3triazole)
1242336-69-1 structure
Product Name:6-Bromo-5-fluoro-1H-benzod1,2,3triazole
CAS No:1242336-69-1
MF:C6H3BrFN3
MW:216.010523080826
MDL:MFCD16660325
CID:1024680
PubChem ID:53216877
Update Time:2025-04-20
6-Bromo-5-fluoro-1H-benzod1,2,3triazole Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-5-fluoro-1H-benzo[d][1,2,3]triazole
- 5-bromo-6-fluoro-2H-benzotriazole
- AKOS015834047
- C71955
- DTXSID40682006
- 5-BROMO-6-FLUORO-3H-1,2,3-BENZOTRIAZOLE
- 1242336-69-1
- CS-0042097
- 1H-Benzotriazole, 6-bromo-5-fluoro-
- SCHEMBL2589396
- DB-369180
- SCHEMBL25247956
- DS-17700
- A890547
- SY025176
- 6-Bromo-5-fluorobenzotriazole
- MFCD16660325
- 6-Bromo-5-fluoro-1H-benzod1,2,3triazole
-
- MDL: MFCD16660325
- Inchi: 1S/C6H3BrFN3/c7-3-1-5-6(2-4(3)8)10-11-9-5/h1-2H,(H,9,10,11)
- InChI Key: NUEVTPILLAGWMY-UHFFFAOYSA-N
- SMILES: BrC1C(=CC2C(C=1)=NNN=2)F
Computed Properties
- Exact Mass: 214.94900
- Monoisotopic Mass: 214.94944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.57000
- LogP: 1.85950
6-Bromo-5-fluoro-1H-benzod1,2,3triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM158837-5g |
6-Bromo-5-fluoro-1H-benzo[d][1,2,3]triazole |
1242336-69-1 | 95% | 5g |
$617 | 2021-06-08 | |
| Chemenu | CM158837-10g |
6-Bromo-5-fluoro-1H-benzo[d][1,2,3]triazole |
1242336-69-1 | 95% | 10g |
$884 | 2021-06-08 | |
| Chemenu | CM158837-25g |
6-Bromo-5-fluoro-1H-benzo[d][1,2,3]triazole |
1242336-69-1 | 95% | 25g |
$1595 | 2021-06-08 | |
| Alichem | A019096197-5g |
6-Bromo-5-fluoro-1H-benzo[d][1,2,3]triazole |
1242336-69-1 | 95% | 5g |
$653.40 | 2023-09-03 | |
| Alichem | A019096197-10g |
6-Bromo-5-fluoro-1H-benzo[d][1,2,3]triazole |
1242336-69-1 | 95% | 10g |
$945.00 | 2023-09-03 | |
| Alichem | A019096197-25g |
6-Bromo-5-fluoro-1H-benzo[d][1,2,3]triazole |
1242336-69-1 | 95% | 25g |
$1739.10 | 2023-09-03 | |
| Apollo Scientific | PC901978-250mg |
6-Bromo-5-fluoro-1H-benzo[d][1,2,3]triazole |
1242336-69-1 | 95+% | 250mg |
£14.00 | 2024-05-24 | |
| Apollo Scientific | PC901978-1g |
6-Bromo-5-fluoro-1H-benzo[d][1,2,3]triazole |
1242336-69-1 | 95+% | 1g |
£52.00 | 2024-05-24 | |
| Apollo Scientific | PC901978-5g |
6-Bromo-5-fluoro-1H-benzo[d][1,2,3]triazole |
1242336-69-1 | 95+% | 5g |
£240.00 | 2024-05-24 | |
| TRC | B687688-25mg |
6-Bromo-5-fluoro-1H-benzo[d][1,2,3]triazole |
1242336-69-1 | 25mg |
$ 64.00 | 2023-04-18 |
6-Bromo-5-fluoro-1H-benzod1,2,3triazole Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
1242336-69-1 (6-Bromo-5-fluoro-1H-benzod1,2,3triazole) Related Products
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